Cas no 713-83-7 (N~1~,N~1~-dimethyl-N~2~-phenylbutane-1,2-diamine)

• Product Name: N~1~,N~1~-dimethyl-N~2~-phenylbutane-1,2-diamine
• CAS No: 713-83-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 1751688
• PubChem ID: 120775
• Update Time: 2025-04-21

N~1~,N~1~-dimethyl-N~2~-phenylbutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~,N~1~-dimethyl-N~2~-phenylbutane-1,2-diamine
• 1-N,1-N-dimethyl-2-N-phenylbutane-1,2-diamine
• N,N-Dimethyl-N'-phenyl-1,2-butanediamine
• 1,2-Butanediamine, N,N-dimethyl-N'-phenyl-
• FC 446
• 713-83-7
• N,N-Dimethyl-beta-ethyl-N'-phenylethylenediamine
• BRN 4133634
• DTXSID30991598

• Inchi： 1S/C12H20N2/c1-4-11(10-14(2)3)13-12-8-6-5-7-9-12/h5-9,11,13H,4,10H2,1-3H3
• InChI Key： OTAYHFSMXRHJLB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(CC)CN(C)C

Computed Properties

• Exact Mass: 192.1628
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27